Cas no 65247-27-0 (19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)-)

• Product Name: 19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)-
• CAS No: 65247-27-0
• MF: C₃₈H₅₆O₁₃
• MW: 720.843453407288
• CID: 518897
• PubChem ID: 6441104
• Update Time: 2025-04-19

19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)-
• Cucurbitacin B 2-O-beta-D-glucoside
• 19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23
• (2beta,9beta,10alpha,16alpha,23E)-25-(Acetyloxy)-2-(beta-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-19-norlanosta-5,23-diene-3,11,22-trione
• 2-O-beta-D-Glucopyranosylcucurbitacin B
• 2-O-beta-Glucopyranosyl-cucurbitacin B
• Arvenin I
• AKOS040760354
• CS-0034275
• NS00094076
• 65247-27-0
• HY-N6579
• FS-7536
• [(E,6R)-6-hydroxy-6-[(2S,8S,9R,10R,13R,14S,16R,17R)-16-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-5-oxohept-3-en-2-yl] acetate
• CHEMBL540114
• 19-Norlanosta-5,23-diene-3,11,22-trione, 25-(acetyloxy)-2-(beta-D-glucophranosyloxy)-16,20-dihydroxy-9-methyl-, (2beta, 9beta, 10apha, 16alpha,23E)-
• Opercurin A
• CHEBI:230752
• ((E,6R)-6-hydroxy-6-((2S,8S,9R,10R,13R,14S,16R,17R)-16-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)-2-methyl-5-oxohept-3-en-2-yl) acetate
• DA-62531

• Inchi： 1S/C38H56O13/c1-18(40)51-33(2,3)13-12-25(42)38(9,48)30-21(41)15-35(6)24-11-10-19-20(37(24,8)26(43)16-36(30,35)7)14-22(31(47)34(19,4)5)49-32-29(46)28(45)27(44)23(17-39)50-32/h10,12-13,20-24,27-30,32,39,41,44-46,48H,11,14-17H2,1-9H3/b13-12+/t20-,21-,22+,23-,24+,27-,28+,29-,30+,32-,35+,36-,37+,38+/m1/s1
• InChI Key： PQOVWWZVVIGRPP-BBANTJNRSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C([C@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)OC(C)=O)=O)(C)O)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

• Exact Mass: 720.37209184g/mol
• Monoisotopic Mass: 720.37209184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 9
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 856.0±65.0 °C at 760 mmHg
• Flash Point: 257.9±27.8 °C
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides
• Natural Products and Extracts Plant Extracts Plant based Cayaponia angustiloba